1-Benzyl-3-(2-(furan-2-yl)-2-methoxyethyl)urea

• IUPAC Name: 1-benzyl-3-[2-(furan-2-yl)-2-methoxyethyl]urea
• InChI: InChI=1S/C15H18N2O3/c1-19-14(13-8-5-9-20-13)11-17-15(18)16-10-12-6-3-2-4-7-12/h2-9,14H,10-11H2,1H3,(H2,16,17,18)
• InChI Key: PNWDFVTVUZXGDU-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NCC1=CC=CC=C1)C2=CC=CO2
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

1-Benzyl-3-(2-(furan-2-yl)-2-methoxyethyl)urea is a synthetic compound that belongs to the class of ureas. It is also known as BU-224 and has been studied for its potential use in treating various neurological disorders.

Scientific Research Applications

Design and Synthesis of Novel Compounds

• Anticancer and Antiangiogenic Activity : A study detailed the design, synthesis, and evaluation of novel 3-arylaminobenzofuran derivatives, highlighting their potent anticancer and antiangiogenic activities. These compounds, characterized by specific substituents, showed remarkable antiproliferative activity against cancer cells, bound to the colchicine site of tubulin, induced apoptosis, and exhibited potent vascular disrupting properties both in vitro and in vivo, suggesting potential therapeutic applications in cancer treatment (Romagnoli et al., 2015).

• Interaction with DNA : Another research focused on the interaction of novel Schiff bases containing N2O2 donor atoms with calf-thymus DNA, indicating the potential for these compounds in the study of DNA interactions and possibly in the development of new therapeutic agents targeting genetic material (Ajloo et al., 2015).

Potential Applications in Material Science and Bioactivity

• Synthesis of Benzoxazine Monomers : Research into the synthesis of fully bio-based benzoxazine monomers from guaiacol, furfurylamine, and stearylamine explored the development of new materials with beneficial effects on copolymerization processes, highlighting the potential applications of furan derivatives in the creation of polymers with desirable properties for industrial use (Wang et al., 2012).

• Bioactivity Against Pathogens : A study on the synthesis and bioactivity of 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea demonstrated its effectiveness against various pathogens, excluding Bacillus subtilis. This compound's broad spectrum of activity suggests its potential for medicinal applications and development into novel drugs (Donlawson et al., 2020).